4-chloro-N-(5-((phenylsulfonyl)methyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: N-[5-(benzenesulfonylmethyl)-1,3,4-oxadiazol-2-yl]-4-chlorobenzamide
• InChI: InChI=1S/C16H12ClN3O4S/c17-12-8-6-11(7-9-12)15(21)18-16-20-19-14(24-16)10-25(22,23)13-4-2-1-3-5-13/h1-9H,10H2,(H,18,20,21)
• InChI Key: PFPAUHPOGOIFPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CC2=NN=C(O2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3O4S
• Molecular Weight: 377.8 g/mol
• CAS No.: 923436-38-8

Description

4-chloro-N-(5-((phenylsulfonyl)methyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C16H12ClN3O4S and its molecular weight is 377.8. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

The synthesis and evaluation of 1,3,4-oxadiazole derivatives have shown significant potential in anticancer research. For instance, certain derivatives have been synthesized and evaluated for their anticancer activity, demonstrating promising efficacy against various cancer cell lines. One compound, in particular, was found to exhibit notable activity against breast cancer cell lines, highlighting the potential of these derivatives in oncology (Salahuddin et al., 2014; B. Ravinaik et al., 2021). Furthermore, the synthesis of pro-apoptotic indapamide derivatives as anticancer agents showcases the ongoing exploration into novel therapeutic strategies targeting cancer (Ö. Yılmaz et al., 2015).

Antimicrobial Activity

Research has also delved into the antimicrobial properties of 1,3,4-oxadiazole derivatives. One study focused on the synthesis and antimycobacterial screening of new N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives, identifying compounds with potent activity against Mycobacterium tuberculosis. This work underscores the potential of such derivatives in addressing infectious diseases (N. Nayak et al., 2016).

Material Science and Chemical Sensing

In material science, 1,3,4-oxadiazole derivatives have been investigated for their mesomorphic behavior and photoluminescent properties. The synthesis of new mesogens containing 1,3,4-oxadiazole fluorophore revealed compounds that exhibited cholesteric and nematic/smectic A mesophases, alongside strong blue fluorescence emission, indicating potential applications in advanced materials and display technologies (Jie Han et al., 2010).

Furthermore, novel anion sensors incorporating 1,3,4-oxadiazole groups have been developed for fluoride sensing, demonstrating significant colorimetric changes upon fluoride ion addition. These findings highlight the utility of such compounds in environmental monitoring and chemical sensing (Jiantao Ma et al., 2013).

Mechanism of Action

Mode of Action

Based on its structural similarity to other oxadiazole derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and van der waals forces .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Oxadiazole derivatives have been found to exhibit a broad spectrum of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The compound’s solubility in acetonitrile and chloroform suggests that it may have good bioavailability .

Result of Action

Some oxadiazole derivatives have shown promising anticancer activity, suggesting that this compound may also have potential therapeutic effects .